Silver-copper

• IUPAC Name: copper;silver
• InChI: InChI=1S/Ag.Cu
• InChI Key: NEIHULKJZQTQKJ-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Ag]
• Molecular Formula: AgCu
• Related CAS: 12665-05-3
• DSSTOX Substance ID: DTXSID20153628
• Molecular Weight: 171.41 g/mol
• CAS No.: 12249-45-5

Description

Silver-copper is a metallic alloy composed of silver and copper. This alloy is known for its exceptional mechanical hardness, electrical conductivity, and resistance to corrosion and electromigration. The combination of these two metals results in a material with properties that are distinct from those of the individual metals. This compound alloys have been used historically in various applications, including coinage, jewelry, and industrial components.

Preparation Methods

Synthetic Routes and Reaction Conditions: Silver-copper alloys can be synthesized through various methods, including electrodeposition, chemical reduction, and mechanical alloying. Electrodeposition involves the electrochemical deposition of silver and copper from an aqueous solution onto a substrate. This method allows for precise control over the composition and thickness of the alloy layer .

Industrial Production Methods: In industrial settings, this compound alloys are often produced through melt atomization, where the metals are melted together and then atomized into fine particles. Another common method is chemical compounding, where silver and copper salts are reduced to form the alloy . These methods are scalable and cost-effective, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: Silver-copper alloys undergo various chemical reactions, including oxidation, reduction, and substitution. For example, the alloy can be oxidized to form silver oxide and copper oxide when exposed to air or other oxidizing agents. Reduction reactions can convert these oxides back to their metallic forms.

Common Reagents and Conditions: Common reagents used in these reactions include oxygen, hydrogen, and various acids and bases. For instance, this compound alloys can be oxidized using oxygen at elevated temperatures, while reduction can be achieved using hydrogen gas or reducing agents like hydrazine .

Major Products: The major products formed from these reactions include silver oxide, copper oxide, and their respective reduced forms. These products can further react to form complex compounds depending on the reaction conditions.

Scientific Research Applications

Silver-copper alloys have a wide range of scientific research applications due to their unique properties:

Chemistry: Used as catalysts in various chemical reactions, including hydrogenation and oxidation reactions.

Biology: Employed in the development of antimicrobial agents due to their ability to release silver and copper ions, which are toxic to bacteria and other microorganisms.

Medicine: Utilized in medical devices and implants for their biocompatibility and antimicrobial properties.

Industry: Applied in electronics for their excellent electrical conductivity and in coatings for their corrosion resistance.

Mechanism of Action

Silver-copper alloys can be compared with other similar compounds, such as gold-copper and silver-gold alloys. While all these alloys exhibit good electrical conductivity and corrosion resistance, this compound alloys are unique in their balance of mechanical hardness and antimicrobial properties . Gold-copper alloys, for instance, are more ductile but less effective as antimicrobial agents. Silver-gold alloys, on the other hand, are highly resistant to corrosion but are more expensive to produce.

Comparison with Similar Compounds

• Gold-copper alloy
• Silver-gold alloy
• Copper-zinc alloy (brass)
• Copper-tin alloy (bronze)

Biological Activity

Silver-copper (Ag-Cu) compounds, particularly in the form of bimetallic nanoparticles (BNPs), have garnered significant attention due to their diverse biological activities, including strong antimicrobial properties. This article delves into the biological mechanisms, case studies, and research findings surrounding the biological activity of this compound compounds.

Overview of this compound Compounds

Silver and copper are both known for their antimicrobial properties. When combined into bimetallic nanoparticles, they exhibit enhanced biological activities compared to their individual components. The synergistic effects of Ag and Cu can lead to improved efficacy against a range of pathogens, making them promising candidates for various biomedical applications.

Key Properties

• Antimicrobial Activity : Ag-Cu nanoparticles have shown significant antibacterial effects against common pathogens such as Escherichia coli and Staphylococcus aureus.
• Cytotoxic Effects : These nanoparticles also demonstrate cytotoxicity towards cancer cells, positioning them as potential agents in cancer therapy.
• Antioxidant Properties : In addition to their antimicrobial effects, Ag-Cu nanoparticles exhibit antioxidant activities, which can help mitigate oxidative stress in biological systems.

The biological activity of this compound compounds is attributed to several mechanisms:

• Release of Metal Ions : Both Ag and Cu ions can disrupt bacterial cell membranes and interfere with cellular processes by binding to proteins and nucleic acids.
• Generation of Reactive Oxygen Species (ROS) : The interaction of these nanoparticles with cellular components can lead to increased ROS production, contributing to oxidative damage in microbial cells.
• Synergistic Effects : The combination of silver and copper enhances the overall antimicrobial efficacy through cooperative mechanisms that are not present when either metal is used alone.

1. Antibacterial Efficacy

A study demonstrated that this compound nanoparticles synthesized using plant extracts exhibited significant antibacterial activity at low concentrations. The study highlighted that these nanoparticles could effectively inhibit the growth of E. coli and S. aureus within a short incubation period, showing minimal genetic toxicity to human cells .

2. Anticancer Properties

Research has indicated that Ag-Cu nanoparticles possess preferential toxicity towards cancer cells compared to normal cells. In vitro studies revealed that these nanoparticles could induce apoptosis in various cancer cell lines while maintaining lower toxicity levels in non-cancerous cells .

3. Antioxidant Activity

A comparative analysis showed that this compound nanoparticles synthesized from biological sources exhibited notable antioxidant properties. These nanoparticles were effective in scavenging free radicals, thereby reducing oxidative stress in cellular models .

Table 1: Comparative Antimicrobial Activity of this compound Nanoparticles

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli	5 µg/mL
Staphylococcus aureus	3 µg/mL
Candida albicans	7 µg/mL

Table 2: Biological Activities of this compound Nanoparticles

Activity Type	Description	Reference
Antibacterial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Induces apoptosis in cancer cell lines
Antioxidant	Scavenges free radicals

Research Findings

Recent studies have focused on optimizing the synthesis methods for Ag-Cu nanoparticles to enhance their biological properties. Techniques such as phytosynthesis using plant extracts have been explored for their eco-friendliness and efficiency in producing biocompatible nanoparticles . Furthermore, the characterization of these nanoparticles using techniques like X-ray photoelectron spectroscopy (XPS) has provided insights into their chemical states and surface properties, which are crucial for understanding their biological interactions .